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Compound of Interest

Compound Name: Methyl 3,5-Dihydroxybenzoate

Cat. No.: B129432

An In-depth Technical Guide to Methyl 3,5-
Dihydroxybenzoate

This technical guide provides a comprehensive overview of Methyl 3,5-dihydroxybenzoate, a
chemical compound with applications in organic synthesis and potential pharmacological
activities. The intended audience for this document includes researchers, scientists, and
professionals in the field of drug development.

Chemical Identity and Structure

Methyl 3,5-dihydroxybenzoate is an organic compound that belongs to the family of
dihydroxybenzoic acid esters.

o |[UPAC Name: methyl 3,5-dihydroxybenzoate[1]
e Structural Formula:

The structural formula of Methyl 3,5-dihydroxybenzoate is presented below, illustrating the
arrangement of its constituent atoms.

Click to download full resolution via product page

Caption: 2D structural representation of Methyl 3,5-Dihydroxybenzoate.
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Physicochemical Properties

A summary of the key quantitative data for Methyl 3,5-dihydroxybenzoate is provided in the
table below for easy reference and comparison.

Property Value Reference
Molecular Formula CsHsOa4 [1]
Molecular Weight 168.15 g/mol [1]

Melting Point 167-170 °C [2][3]
Boiling Point 339.1+£22.0 °C at 760 mmHg

Solubility Slightly soluble in water. [2]

Slightly yellow to beige fine
Appearance ) [2]
crystalline powder.

CAS Number 2150-44-9 [1]
COC(=0)C1=CC(=CC(=C1)0)

SMILES [1]
O
RNVFYQUEEMZKLR-

InChl Key [1]

UHFFFAOYSA-N

Experimental Protocols

Synthesis of Methyl 3,5-Dihydroxybenzoate via Fischer Esterification

The most common method for synthesizing Methyl 3,5-dihydroxybenzoate is through the
Fischer esterification of 3,5-dihydroxybenzoic acid with methanol, catalyzed by an acid such as
sulfuric acid or p-toluenesulfonic acid.

Materials:
o 3,5-Dihydroxybenzoic acid

e Methanol (anhydrous)
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Concentrated Sulfuric Acid (H2SOa4) or p-Toluenesulfonic acid (p-TsOH)
Sodium bicarbonate (NaHCOs) solution (saturated)

Ethyl acetate

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Distilled water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 3,5-dihydroxybenzoic acid in an excess of anhydrous methanol.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid or
p-toluenesulfonic acid to the methanolic solution while stirring.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Quenching and Extraction: After the reaction is complete, allow the mixture to cool to room
temperature. Remove the excess methanol under reduced pressure. Dissolve the residue in
ethyl acetate and wash it with a saturated solution of sodium bicarbonate to neutralize the
acid catalyst. Subsequently, wash the organic layer with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and then remove the ethyl acetate under reduced pressure to obtain
the crude product.

Purification: Purify the crude Methyl 3,5-dihydroxybenzoate by recrystallization from an
appropriate solvent system (e.g., water or an ethyl acetate/hexane mixture) to yield a
crystalline solid.
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Caption: Experimental workflow for the synthesis of Methyl 3,5-Dihydroxybenzoate.

Biological Activity and Signaling Pathways

Methyl 3,5-dihydroxybenzoate has been identified as an inhibitor of ribonucleotide reductase,
an enzyme crucial for DNA synthesis and repair. This inhibitory action confers potential
antineoplastic (anti-tumor) properties to the compound.

Ribonucleotide Reductase Signaling Pathway

Ribonucleotide reductase (RNR) catalyzes the conversion of ribonucleotides to
deoxyribonucleotides, a rate-limiting step in the production of the building blocks for DNA. The
enzyme consists of two subunits, R1 and R2. The R2 subunit contains a tyrosyl free radical that
is essential for the catalytic activity of the R1 subunit. Inhibitors of RNR, such as Methyl 3,5-
dihydroxybenzoate, can disrupt this process, leading to a depletion of the
deoxyribonucleotide pool, which in turn inhibits DNA replication and cell proliferation,
particularly in rapidly dividing cancer cells.
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Caption: Inhibition of the Ribonucleotide Reductase pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 3,5-Dihydroxybenzoate structural formula and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129432#methyl-3-5-dihydroxybenzoate-structural-
formula-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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